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Compound Name: Furan-2-acetyl chloride
CAS No.: 2745-27-9
Cat. No.: B8778755
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Executive Summary

While Furan-2-acetyl chloride and 2-Acetylfuran share a furan core and acetyl-derived
nomenclature, they represent distinct chemical entities with divergent reactivities and
applications in medicinal chemistry.

e 2-Acetylfuran (CAS 1192-62-7) is a stable methyl ketone used primarily as a scaffold for
further functionalization (e.g., oxidation to glyoxylic derivatives for cephalosporins) and as a
flavoring agent.

» Furan-2-acetyl chloride (CAS 2745-27-9) is a highly reactive acyl chloride possessing a
methylene spacer. It functions as a potent electrophile for installing the (furan-2-yl)acetyl
moiety—a bioisostere of the phenylacetyl group—into peptides and peptidomimetics.

The critical distinction lies in the methylene bridge (-CHz2-): Furan-2-acetyl chloride has it; 2-
Acetylfuran does not.

Structural & Electronic Analysis
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The presence of the methylene spacer in Furan-2-acetyl chloride insulates the carbonyl group

from the aromatic furan ring, altering the electronic character significantly compared to the

conjugated system in 2-Acetylfuran.

: . . ble[1]
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Figure 1: Structural divergence highlighting the methylene spacer.

Synthetic Pathways[2][3]

The synthesis of these two compounds illustrates their fundamental chemical differences. 2-
Acetylfuran is formed via electrophilic aromatic substitution on the furan ring, whereas Furan-2-
acetyl chloride is derived from the corresponding carboxylic acid.

Synthesis of 2-Acetylfuran (Friedel-Crafts Acylation)

The industrial standard involves the Friedel-Crafts acylation of furan with acetic anhydride.[1][2]
[3] Due to the high reactivity of furan (acid-sensitive), mild Lewis acids (e.g., ZnClz, BF3) or
solid acid catalysts (zeolites) are preferred over AICIs to prevent polymerization [1, 2].

» Reagents: Furan, Acetic Anhydride.[2][3][4]
e Catalyst: ZnCl2 or H3zPOa.
o Conditions: 0-25°C initially, then mild heating.

e Mechanism: Generation of an acylium ion (or complex) followed by electrophilic attack at the
C2 position of furan.

Synthesis of Furan-2-acetyl chloride

This compound is synthesized by activating Furan-2-acetic acid. The acid itself is often
prepared via hydrolysis of furan-2-acetonitrile (derived from furfuryl chloride) [3].

Precursor: Furan-2-acetic acid.

Reagent: Thionyl Chloride (SOCIz) or Oxalyl Chloride.

Conditions: Reflux (often neat or in DCM/Toluene) under inert atmosphere (Ar/Nz).

Purification: Vacuum distillation (crucial to remove excess SOCL).

Synthesis Workflow Diagram
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Figure 2: Parallel synthetic pathways for the ketone (top) and acid chloride (bottom).
Reactivity Profiles & Mechanistic Insights
Furan-2-acetyl chloride: The Acylating Agent

This molecule functions as a "loaded spring.” The chloride is a good leaving group, making the
carbonyl carbon highly electrophilic.

o Primary Reaction: Nucleophilic Acyl Substitution.

o Mechanism: Addition-Elimination. Nucleophiles (Amines, Alcohols) attack the carbonyl; the
tetrahedral intermediate collapses, expelling CI-.

o Use Case: Rapid formation of Furan-2-acetamides (with amines) or esters. This is critical in
combinatorial chemistry where high yield and fast kinetics are required.

2-Acetylfuran: The Scaffold

Here, the carbonyl is less electrophilic and conjugated.

e Primary Reactions:
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o Oxidation: The acetyl group can be oxidized (e.g., with SeO2 or NaNO32) to form alpha-keto
acids (glyoxylic derivatives).

o Condensation: Reaction with hydroxylamine yields oximes.

o Reduction: To 1-(furan-2-yl)ethanol.

o Use Case: A starting material that requires "activation” or transformation of the ketone
functionality to build complexity.

Applications in Medicinal Chemistry
2-Acetylfuran in Antibiotics (Cefuroxime)

2-Acetylfuran is a key intermediate in the synthesis of Cefuroxime, a second-generation
cephalosporin.[5][1]

e Pathway: 2-Acetylfuran

Nitrosation/Oxidation

(2)-2-methoxyimino-2-(furyl-2-yl)acetic acid

Coupling to 7-ACA core [4].
e Role: It provides the furan ring and the carbon backbone for the oxime side chain.
Furan-2-acetyl chloride in Peptidomimetics

Furan-2-acetyl chloride is used to install the (furan-2-yl)acetyl group.

» Bioisosterism: This group acts as a bioisostere for the Phenylacetyl group (found in Penicillin
G). The furan ring is smaller and more polar than benzene, altering the solubility and
metabolic profile of the drug.

o Workflow:
o Dissolve amine (drug core) in DCM/DMF with non-nucleophilic base (DIPEA/TEA).

o Add Furan-2-acetyl chloride dropwise at 0°C.
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o Result: Amide bond formation with high efficiency.

Application Flowchart
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Figure 3: Divergent pharmaceutical applications.
Experimental Protocols

Protocol A: Amide Coupling using Furan-2-acetyl
chloride

Validating the "Acylating Agent" role.
e Setup: Flame-dried round-bottom flask, Argon atmosphere.
e Solvent: Anhydrous Dichloromethane (DCM).
e Reagents:
o Substrate: 1.0 eq Primary Amine (e.g., Benzylamine).
o Base: 1.2 eq Triethylamine (TEA) (to scavenge HCI).
o Electrophile: 1.05 eq Furan-2-acetyl chloride.
e Procedure:

o Dissolve amine and TEA in DCM. Cool to 0°C.
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o Add Furan-2-acetyl chloride dropwise (exothermic).

o Warm to RT and stir for 1-2 hours.

o Workup: Quench with water. Wash organic layer with 1M HCI (remove excess amine) and
NaHCOs (remove acid). Dry over MgSOea.

Protocol B: Handling & Safety

o Furan-2-acetyl chloride: Corrosive, Lachrymator. Reacts violently with water to release HCI
gas. Store under inert gas at 2-8°C [5].

o 2-Acetylfuran: Toxic if swallowed. Avoid contact with skin. Combustible liquid/solid.[6][7]
Store in cool, dry place away from light [6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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